Cas no 2812-87-5 (Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester)

Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester structure
2812-87-5 structure
Product Name:Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester
CAS No:2812-87-5
MF:C7H2Br3ClOS
MW:409.320177555084
CID:3928875
PubChem ID:85774232
Update Time:2025-04-22

Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridothioic acid, O-(2,4,6-tribromophenyl) ester
    • O-(2,4,6-tribromophenyl) carbonochloridothioate
    • 2812-87-5
    • SCHEMBL1569381
    • DTXSID301244850
    • Inchi: 1S/C7H2Br3ClOS/c8-3-1-4(9)6(5(10)2-3)12-7(11)13/h1-2H
    • InChI Key: PDXJQNLLYKKPKF-UHFFFAOYSA-N
    • SMILES: C(Cl)(=S)OC1=C(Br)C=C(Br)C=C1Br

Computed Properties

  • Exact Mass: 407.70445Da
  • Monoisotopic Mass: 405.70650Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 41.3Ų
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk